Cas no 88170-04-1 (4-(Cyano(Phenyl)Methylamino)Benzoic Acid)

4-(Cyano(Phenyl)Methylamino)Benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(cyanophenylmethyl)amino]-
- 4-[[cyano(phenyl)methyl]amino]benzoic acid
- AS-45486
- MFCD09788590
- AKOS037644128
- DTXSID80672825
- 4-(CYANO(PHENYL)METHYLAMINO)BENZOIC ACID
- AR2954
- 88170-04-1
- 4-{[Cyano(phenyl)methyl]amino}benzoic acid
- CS-0171254
- 4-((Cyano(phenyl)methyl)amino)benzoicacid
- 4-(Cyano(Phenyl)Methylamino)Benzoic Acid
-
- MDL: MFCD09788590
- Inchi: InChI=1S/C15H12N2O2/c16-10-14(11-4-2-1-3-5-11)17-13-8-6-12(7-9-13)15(18)19/h1-9,14,17H,(H,18,19)
- InChI Key: VCPZKKYPOBDPMR-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(C#N)NC2=CC=C(C=C2)C(=O)O
Computed Properties
- Exact Mass: 252.089877630g/mol
- Monoisotopic Mass: 252.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 73.1Ų
4-(Cyano(Phenyl)Methylamino)Benzoic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
4-(Cyano(Phenyl)Methylamino)Benzoic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C273220-50mg |
4-(Cyano(Phenyl)Methylamino)Benzoic Acid |
88170-04-1 | 50mg |
$ 215.00 | 2022-04-01 | ||
eNovation Chemicals LLC | Y1251987-5g |
Benzoic acid, 4-[(cyanophenylmethyl)amino]- |
88170-04-1 | 95% | 5g |
$2185 | 2024-06-07 | |
1PlusChem | 1P004D1P-1g |
Benzoic acid, 4-[(cyanophenylmethyl)amino]- |
88170-04-1 | 95% | 1g |
$538.00 | 2023-12-16 | |
abcr | AB308086-250mg |
4-(Cyano(phenyl)methylamino)benzoic acid, 95%; . |
88170-04-1 | 95% | 250mg |
€330.70 | 2024-04-16 | |
eNovation Chemicals LLC | Y1251987-1g |
Benzoic acid, 4-[(cyanophenylmethyl)amino]- |
88170-04-1 | 95% | 1g |
$985 | 2025-02-26 | |
TRC | C273220-250mg |
4-(Cyano(Phenyl)Methylamino)Benzoic Acid |
88170-04-1 | 250mg |
$ 700.00 | 2022-04-01 | ||
AstaTech | AR2954-0.25/G |
4-(CYANO(PHENYL)METHYLAMINO)BENZOIC ACID |
88170-04-1 | 95% | 0.25g |
$175 | 2023-09-15 | |
AstaTech | AR2954-5/G |
4-(CYANO(PHENYL)METHYLAMINO)BENZOIC ACID |
88170-04-1 | 95% | 5g |
$1312 | 2023-09-15 | |
eNovation Chemicals LLC | Y1251987-250mg |
Benzoic acid, 4-[(cyanophenylmethyl)amino]- |
88170-04-1 | 95% | 250mg |
$405 | 2025-02-21 | |
abcr | AB308086-1g |
4-(Cyano(phenyl)methylamino)benzoic acid, 95%; . |
88170-04-1 | 95% | 1g |
€747.80 | 2024-04-16 |
4-(Cyano(Phenyl)Methylamino)Benzoic Acid Related Literature
-
Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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5. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
Additional information on 4-(Cyano(Phenyl)Methylamino)Benzoic Acid
Benzoic Acid, 4-[(Cyanophenylmethyl)Amino] (CAS No: 88170-04-1)
Benzoic acid, 4-[(cyanophenylmethyl)amino], also known by its CAS number 88170-04-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a cyanophenylmethylamino group. The benzoic acid core provides a rigid aromatic framework, while the cyanophenylmethylamino substituent introduces functional groups that can participate in various chemical reactions and interactions.
The synthesis of benzoic acid, 4-[(cyanophenylmethyl)amino] has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with higher yields and improved purity. The use of transition metal catalysts, such as palladium complexes, has been particularly promising in facilitating key steps in its synthesis.
One of the most notable applications of benzoic acid, 4-[(cyanophenylmethyl)amino] is in the development of advanced materials. Its structure makes it an ideal candidate for use in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. For instance, studies have shown that incorporating this compound into MOFs can enhance their porosity and stability under various conditions.
In addition to its role in materials science, benzoic acid, 4-[(cyanophenylmethyl)amino] has also been investigated for its potential in pharmaceutical applications. Researchers have explored its ability to act as a scaffold for drug design, particularly in the development of bioactive molecules with specific targeting properties. The cyanophenylmethylamino group has been shown to exhibit interesting pharmacological profiles, making it a valuable component in drug discovery efforts.
Recent studies have also highlighted the environmental implications of benzoic acid, 4-[(cyanophenylmethyl)amino]. Its ability to interact with heavy metal ions has led to investigations into its use as an adsorbent for water purification purposes. This application aligns with growing concerns over water quality and the need for efficient methods to remove contaminants from aqueous systems.
The structural versatility of benzoic acid, 4-[(cyanophenylmethyl)amino] has also made it a valuable tool in organic synthesis research. Its ability to undergo various functional group transformations has enabled chemists to explore new reaction pathways and develop novel synthetic strategies. For example, recent work has focused on using this compound as a precursor for the synthesis of complex heterocyclic structures.
In conclusion, benzoic acid, 4-[(cyanophenylmethyl)amino] (CAS No: 88170-04-1) is a compound with diverse applications across multiple disciplines. From materials science to pharmaceutical research and environmental chemistry, this compound continues to be a subject of intense scientific interest. As research progresses, it is likely that new uses and applications for this compound will be discovered.
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